Cas no 1706441-48-6 (3-(4-methylbenzenesulfonyl)azetidine)

3-(4-Methylbenzenesulfonyl)azetidine is a sulfonamide-functionalized azetidine derivative with applications in pharmaceutical and organic synthesis. Its compact azetidine ring structure offers steric and electronic advantages, enhancing reactivity in nucleophilic substitution and cyclization reactions. The 4-methylbenzenesulfonyl (tosyl) group provides stability and facilitates further derivatization, making it a versatile intermediate for drug discovery and fine chemical production. The compound’s rigid scaffold is valuable in designing bioactive molecules, particularly for targeting constrained pharmacophores. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its balanced lipophilicity and solubility profile further support its utility in medicinal chemistry and process optimization.
3-(4-methylbenzenesulfonyl)azetidine structure
1706441-48-6 structure
Product Name:3-(4-methylbenzenesulfonyl)azetidine
CAS No:1706441-48-6
MF:C10H13NO2S
MW:211.28072142601
MDL:MFCD29034755
CID:5161698
PubChem ID:71777932
Update Time:2025-06-13

3-(4-methylbenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

    • Azetidine, 3-[(4-methylphenyl)sulfonyl]-
    • 3-(4-methylbenzenesulfonyl)azetidine
    • MDL: MFCD29034755
    • Inchi: 1S/C10H13NO2S/c1-8-2-4-9(5-3-8)14(12,13)10-6-11-7-10/h2-5,10-11H,6-7H2,1H3
    • InChI Key: GOXNMVZHXKOWPT-UHFFFAOYSA-N
    • SMILES: N1CC(S(C2=CC=C(C)C=C2)(=O)=O)C1

3-(4-methylbenzenesulfonyl)azetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN2485-1G
3-(4-methylbenzenesulfonyl)azetidine
1706441-48-6 95%
1g
¥ 2,455.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN2485-5G
3-(4-methylbenzenesulfonyl)azetidine
1706441-48-6 95%
5g
¥ 7,359.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN2485-10G
3-(4-methylbenzenesulfonyl)azetidine
1706441-48-6 95%
10g
¥ 10,916.00 2023-04-14
Enamine
EN300-242307-0.05g
3-(4-methylbenzenesulfonyl)azetidine
1706441-48-6 95%
0.05g
$707.0 2024-06-19
Enamine
EN300-242307-0.1g
3-(4-methylbenzenesulfonyl)azetidine
1706441-48-6 95%
0.1g
$741.0 2024-06-19
Enamine
EN300-242307-0.25g
3-(4-methylbenzenesulfonyl)azetidine
1706441-48-6 95%
0.25g
$774.0 2024-06-19
Enamine
EN300-242307-0.5g
3-(4-methylbenzenesulfonyl)azetidine
1706441-48-6 95%
0.5g
$809.0 2024-06-19
Enamine
EN300-242307-1.0g
3-(4-methylbenzenesulfonyl)azetidine
1706441-48-6 95%
1.0g
$842.0 2024-06-19
Enamine
EN300-242307-2.5g
3-(4-methylbenzenesulfonyl)azetidine
1706441-48-6 95%
2.5g
$1650.0 2024-06-19
Enamine
EN300-242307-5.0g
3-(4-methylbenzenesulfonyl)azetidine
1706441-48-6 95%
5.0g
$2443.0 2024-06-19

Additional information on 3-(4-methylbenzenesulfonyl)azetidine

Introduction to 3-(4-methylbenzenesulfonyl)azetidine (CAS No. 1706441-48-6)

3-(4-methylbenzenesulfonyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 1706441-48-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative features a unique structural motif, combining a benzene ring substituted with a methyl group and a sulfonyl group, linked to an azetidine ring. The azetidine scaffold, a five-membered nitrogen-containing heterocycle, introduces intriguing pharmacological properties that make this compound a promising candidate for further exploration in drug discovery.

The structural integrity of 3-(4-methylbenzenesulfonyl)azetidine is characterized by its rigid bicyclic system, which includes both the aromatic 4-methylbenzenesulfonyl moiety and the nitrogen-rich azetidine ring. This configuration not only imparts distinct electronic and steric properties but also opens up diverse possibilities for interactions with biological targets. The presence of the sulfonyl group enhances the compound's solubility and reactivity, making it amenable to further chemical modifications and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of azetidine derivatives due to their ability to mimic natural amino acids while exhibiting unique binding affinities. The incorporation of a sulfonyl group into the azetidine framework, as seen in 3-(4-methylbenzenesulfonyl)azetidine, further expands its utility by introducing additional hydrogen bonding capabilities and electronic tunability. These features are particularly valuable in designing molecules that can interact with biological macromolecules such as enzymes and receptors.

One of the most compelling aspects of 3-(4-methylbenzenesulfonyl)azetidine is its potential application in the development of novel therapeutic agents. The compound's structural features suggest that it may exhibit inhibitory activity against various enzymatic targets, making it a candidate for treating conditions such as inflammation, cancer, and infectious diseases. Preliminary studies have indicated that derivatives of this compound may possess anti-inflammatory properties by modulating the activity of key inflammatory pathways.

Moreover, the 4-methylbenzenesulfonyl group in 3-(4-methylbenzenesulfonyl)azetidine contributes to its ability to engage in multiple types of non-covalent interactions with biological targets. This versatility is crucial for achieving high binding affinity and selectivity, which are essential criteria for any successful drug candidate. The combination of electronic effects from the sulfonyl group and steric hindrance from the methyl substituent allows for fine-tuning of the compound's pharmacophore, enabling optimization for specific biological activities.

Recent advances in computational chemistry have facilitated the rapid design and evaluation of molecules like 3-(4-methylbenzenesulfonyl)azetidine. Molecular docking studies have shown that this compound can effectively bind to various protein targets, including kinases and proteases involved in critical cellular processes. These findings provide a strong rationale for further investigation into its potential as a lead compound for drug development.

The synthesis of 3-(4-methylbenzenesulfonyl)azetidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of an azetidine precursor with a sulfonyl group, followed by selective substitution at the 4-position of the benzene ring with a methyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity in these transformations.

In addition to its pharmaceutical applications, 3-(4-methylbenzenesulfonyl)azetidine has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical and thermal properties. The presence of both aromatic and heterocyclic moieties allows for interesting interactions with other polymer chains, potentially leading to materials with tailored functionalities.

The future prospects for 3-(4-methylbenzenesulfonyl)azetidine are vast, driven by ongoing research efforts aimed at elucidating its full pharmacological potential. Collaborative studies between synthetic chemists, biochemists, and pharmacologists are expected to yield new derivatives with improved efficacy and reduced side effects. As our understanding of biological pathways continues to expand, compounds like 3-(4-methylbenzenesulfonyl)azetidine will play an increasingly important role in addressing complex diseases.

In conclusion,3-(4-methylbenzenesulfonyl)azetidine (CAS No. 1706441-48-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span across multiple therapeutic areas, making it a valuable asset in the quest for novel therapeutic agents. With continued research and development,3-(4-methylbenzenesulfonyl)azetidine is poised to make substantial contributions to both medicine and materials science.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd